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Compound of Interest

Compound Name: Disperse Red 177

Cat. No.: B1581144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 177 (C.I. 11122) is a monoazo disperse dye belonging to the benzothiazole

heterocyclic class.[1] It is characterized by its low water solubility and is primarily utilized in the

high-temperature dyeing and printing of hydrophobic synthetic fibers, most notably polyester

(PET) and its blends.[1] Its molecular structure imparts a bright red hue, and it is recognized for

good dyeing strength, leveling properties, and overall fastness, making it a commercially

significant colorant in the textile industry.[1] These application notes provide detailed protocols

for the use of Disperse Red 177 in textile chemistry research, including dyeing procedures,

fastness testing, and analytical quantification, as well as a discussion of its toxicological

relevance.

Physicochemical Properties and Quantitative Data
Disperse Red 177 is a red powder that is insoluble in water. Key identifiers and fastness

properties are summarized below.

Table 1: Properties and Identification of Disperse Red 177
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Property Value Reference(s)

C.I. Name Disperse Red 177

C.I. Number 11122

CAS Number 58051-98-2

Molecular Formula C₂₀H₁₈N₆O₄S

Molecular Weight 438.46 g/mol

Chemical Class Single Azo

Table 2: Colorfastness Properties of Disperse Red 177 on Polyester
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Fastness Test
Standard
Method
(Typical)

Rating (Scale) Typical Result Reference(s)

Light Fastness
ISO 105-B02 /

AATCC 16.3
1-8 5-6 [2][3]

Washing

Fastness

(Staining on

PES)

ISO 105-C06 1-5 4-5 [2]

Washing

Fastness

(Staining on

Cotton)

ISO 105-C06 1-5 5 [2]

Sublimation/Hot

Pressing

ISO 105-P01 /

AATCC 117
1-5 5 [2][4]

Perspiration

Fastness
ISO 105-E04 1-5

Not specified, but

a standard test.
[5]

Rubbing

Fastness (Dry)

ISO 105-X12 /

AATCC 8
1-5

Not specified, but

a standard test.
[6]

Rubbing

Fastness (Wet)

ISO 105-X12 /

AATCC 8
1-5

Not specified, but

a standard test.
[6]

Note: Fastness ratings can vary based on the dyeing process, depth of shade, and specific

finishing treatments applied to the fabric.

Experimental Protocols
Protocol 1: High-Temperature Exhaust Dyeing of
Polyester
This method is suitable for achieving excellent dye penetration and fastness on polyester

fabrics in a laboratory or pilot-scale setting.
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1. Materials and Equipment:

100% Polyester fabric

Disperse Red 177

Dispersing agent (e.g., sodium lignosulfonate)

Acetic acid (glacial) or a pH buffer

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

High-temperature, high-pressure laboratory dyeing machine

Beakers, graduated cylinders, and a magnetic stirrer

pH meter

2. Procedure:

Fabric Preparation (Scouring):

Prepare a scouring bath with a non-ionic detergent (e.g., 1-2 g/L) and sodium carbonate (1

g/L).

Treat the polyester fabric in this bath at 60-70°C for 20-30 minutes to remove impurities.

Rinse the fabric thoroughly with hot water, followed by a cold water rinse, and then dry.

Dye Bath Preparation:

Weigh the required amount of Disperse Red 177 (e.g., 1.3% on weight of fabric, owf) for

the desired shade.[2]

Create a paste of the dye with an equal amount of a dispersing agent and a small amount

of warm water.

Add this paste to the main dye bath containing softened water at a liquor ratio of 1:10 to

1:15.
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Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[7][8]

Dyeing Cycle:

Place the scoured polyester fabric into the dyeing machine.

Add the prepared dye bath.

Gradually raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.[7][8]

Hold the temperature at 130°C for 30-60 minutes, depending on the desired color depth.

[7][8]

Slowly cool the bath to 70-80°C before draining.

Post-Dyeing (Reduction Clearing):

Prepare a clearing bath containing sodium hydrosulfite (1-2 g/L) and sodium hydroxide (1-

2 g/L).

Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes to remove unfixed

surface dye.

Rinse the fabric thoroughly with hot water, then cold water.

Neutralize with a dilute acetic acid solution if necessary, followed by a final rinse.

Dry the fabric.

Protocol 2: Thermosol Dyeing of Polyester
This is a continuous method suitable for dyeing long lengths of fabric and is commonly used in

industrial settings.

1. Materials and Equipment:

100% Polyester fabric

Disperse Red 177
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Migration inhibitor

Padding mangle

Infrared (IR) pre-dryer or hot flue dryer

Thermosol unit (hot air chamber)

2. Procedure:

Padding:

Prepare a padding liquor containing the dispersed Disperse Red 177, a migration

inhibitor, and a wetting agent. The pH should be adjusted to 4.5-5.5.

Pass the polyester fabric through the padding mangle to ensure even application of the

dye liquor, typically aiming for a wet pick-up of 60-70%.

Drying:

Immediately dry the padded fabric at 100-120°C.[9][10] Infrared drying is often preferred

as it minimizes dye migration.[9][11]

Thermofixation:

Pass the dried fabric through a Thermosol chamber at a high temperature, typically 190-

220°C, for 60-90 seconds.[9][11][12] This process causes the dye to sublime and diffuse

into the polyester fibers.

After-treatment:

Wash the fabric to remove any unfixed dye and auxiliary chemicals.

Perform a reduction clearing as described in the exhaust dyeing protocol (Protocol 1, Step

4) to achieve optimal fastness.

Rinse and dry the final fabric.
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Protocol 3: Analytical Quantification by LC-MS/MS
This protocol outlines a method for the extraction and quantification of Disperse Red 177 from

a textile sample.

1. Materials and Equipment:

Textile sample dyed with Disperse Red 177

Methanol (HPLC grade)

Disperse Red 177 analytical standard

Ultrasonic bath

Centrifuge

Syringe filters (0.22 µm PTFE)

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system

2. Procedure:

Sample Extraction:

Accurately weigh approximately 1.0 g of the textile sample, cut into small pieces.

Place the sample into a flask and add 20 mL of methanol.[13][14]

Sonicate the flask in an ultrasonic bath at 50-60°C for 30 minutes.[13][14]

Centrifuge the extract at approximately 4000 rpm for 10 minutes.

Filter the supernatant through a 0.22 µm PTFE filter into an LC vial for analysis.[13][14]

LC-MS/MS Analysis:

Chromatography: Use a C18 reversed-phase column with a gradient elution of water (with

0.1% formic acid) and methanol (with 0.1% formic acid).[13]
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Mass Spectrometry: Operate the mass spectrometer in multiple reaction monitoring

(MRM) mode for quantitative analysis. Specific precursor and product ions for Disperse
Red 177 should be determined by infusing a standard solution.

Quantification: Prepare a calibration curve using the Disperse Red 177 analytical

standard and calculate the concentration in the textile extract in mg/kg.

Toxicological Considerations: Skin Sensitization
Disperse dyes, including some red variants, are known to be potential skin sensitizers, capable

of causing allergic contact dermatitis (ACD).[15][16] While specific data on Disperse Red 177
is less common than for other dyes (like Disperse Blue 106 or Disperse Orange 3), the

chemical class is a focus of toxicological assessment. The mechanism of skin sensitization is

understood through an Adverse Outcome Pathway (AOP).

Adverse Outcome Pathway (AOP) for Skin Sensitization:

Molecular Initiating Event (MIE): The dye molecule (a hapten) penetrates the stratum

corneum of the skin and covalently binds to skin proteins (haptenation).[17]

Keratinocyte Activation: The haptenated proteins cause stress signals in skin cells

(keratinocytes), leading to the release of pro-inflammatory cytokines.

Dendritic Cell Activation: Dendritic cells (immune cells) in the skin recognize the haptenated

proteins, become activated, and migrate to the local lymph nodes.

T-Cell Activation and Proliferation: In the lymph nodes, the dendritic cells present the antigen

to T-cells, leading to the proliferation of allergen-specific T-cells. This is the sensitization

phase.[17]

Adverse Outcome: Upon subsequent exposure to the same dye, the now-sensitized T-cells

trigger a more rapid and robust inflammatory response, resulting in the clinical symptoms of

allergic contact dermatitis (e.g., redness, itching, eczema).

Due to this potential, textiles intended for prolonged skin contact, especially those dyed in deep

shades, should be subjected to thorough post-dyeing washing and reduction clearing to

minimize the amount of residual, unfixed dye on the fiber surface.
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Caption: High-temperature exhaust dyeing workflow for polyester with Disperse Red 177.
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Caption: Adverse Outcome Pathway (AOP) for skin sensitization by textile dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Disperse Red 177 in
Textile Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581144#application-of-disperse-red-177-in-textile-
chemistry-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1581144#application-of-disperse-red-177-in-textile-chemistry-research
https://www.benchchem.com/product/b1581144#application-of-disperse-red-177-in-textile-chemistry-research
https://www.benchchem.com/product/b1581144#application-of-disperse-red-177-in-textile-chemistry-research
https://www.benchchem.com/product/b1581144#application-of-disperse-red-177-in-textile-chemistry-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581144?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

